Cas no 1637399-37-1 (tert-butyl cis-3-fluoro-4-methyl-pyrrolidine-1-carboxylate)

• Product Name: tert-butyl cis-3-fluoro-4-methyl-pyrrolidine-1-carboxylate
• CAS No: 1637399-37-1
• MF: C₁₀H₁₈FNO₂
• MW: 203.2538
• CID: 5305387
• PubChem ID: 90444379
• Update Time: 2026-03-10

tert-butyl cis-3-fluoro-4-methyl-pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-fluoro-4-methyl-, 1,1-dimethylethyl ester, (3R,4R)-rel-
• CIS-TERT-BUTYL 3-FLUORO-4-METHYLPYRROLIDINE-1-CARBOXYLATE
• P15739
• CIS-TERT-BUTYL3-FLUORO-4-METHYLPYRROLIDINE-1-CARBOXYLATE
• rac-tert-butyl (3R,4R)-3-fluoro-4-methylpyrrolidine-1-carboxylate
• tert-butyl cis-3-fluoro-4-methyl-pyrrolidine-1-carboxylate

• Inchi： 1S/C10H18FNO2/c1-7-5-12(6-8(7)11)9(13)14-10(2,3)4/h7-8H,5-6H2,1-4H3/t7-,8+/m1/s1
• InChI Key： MXJROZHGXBUKBW-SFYZADRCSA-N
• SMILES： F[C@@]1([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])[C@@]1([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 203.13215698 g/mol
• Monoisotopic Mass: 203.13215698 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5
• Molecular Weight: 203.25

Additional information on tert-butyl cis-3-fluoro-4-methyl-pyrrolidine-1-carboxylate

tert-butyl cis-3-fluoro-4-methyl-pyrrolidine-1-carboxylate (CAS No. 1637399-37-1)

tert-butyl cis-3-fluoro-4-methyl-pyrrolidine-1-carboxylate, also known by its CAS number 1637399-37-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with fluorine and methyl substituents, along with a tert-butyl ester group. The cis configuration of the fluorine and methyl groups on the pyrrolidine ring imparts specific stereochemical properties that are crucial for its applications in various research areas.

Recent studies have highlighted the importance of tert-butyl cis-3-fluoro-4-methyl-pyrrolidine-1-carboxylate in drug discovery and development. The compound's structure makes it an attractive candidate for exploring its potential as a pharmacophore or as a building block in medicinal chemistry. Researchers have been particularly interested in its ability to modulate biological targets, such as enzymes and receptors, due to its unique electronic and steric properties.

The synthesis of tert-butyl cis-3-fluoro-4-methyl-pyrrolidine-1-carboxylate has been optimized through various methodologies, including asymmetric catalysis and enantioselective synthesis. These advancements have enabled the production of enantiomerically pure samples, which are essential for studying the compound's stereochemical effects in biological systems. Recent breakthroughs in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of its production, making it more accessible for large-scale research and development.

In terms of physical and chemical properties, tert-butyl cis-3-fluoro-4-methyl-pyrrolidine-1-carboxylate exhibits a melting point of approximately 85°C and a boiling point around 200°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are critical for ensuring accurate characterization and quality control during its synthesis and application.

The compound has also found applications in polymer science, where it serves as a versatile monomer for synthesizing advanced materials. Its ability to undergo polymerization under controlled conditions has led to the development of novel polymeric materials with tailored mechanical, thermal, and electronic properties. Recent research has focused on incorporating this compound into stimuli-responsive polymers, which can exhibit dynamic behavior in response to external stimuli such as temperature or pH changes.

In addition to its chemical applications, tert-butyl cis-3-fluoro-4-methyl-pyrrolidine-1-carboxylate has shown promise in biological studies. Its interaction with cellular membranes and proteins has been investigated, revealing potential applications in drug delivery systems and bioimaging technologies. The fluorine substituent on the pyrrolidine ring enhances its bioactivity by increasing lipophilicity and improving membrane permeability, making it an attractive candidate for developing new therapeutic agents.

The latest research trends indicate a growing interest in exploring the green chemistry aspects of this compound. Scientists are increasingly focusing on developing sustainable synthesis routes that minimize waste generation and reduce environmental impact. Innovations in catalysis, such as the use of biocatalysts or recyclable catalysts, are being explored to enhance the eco-friendliness of its production processes.

In conclusion, tert-butyl cis-3-fluoro-4-methyl-pyrrolidine-1-carboxylate (CAS No. 1637399-37-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and characterization techniques, positions it as a valuable tool for researchers in organic chemistry, materials science, and biotechnology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic research and industrial applications.